Cas no 143418-88-6 (1,3-Benzenediol, 2-(1,3-dioxolo[4,5-h]quinolin-8-yl)-)

• Product Name: 1,3-Benzenediol, 2-(1,3-dioxolo[4,5-h]quinolin-8-yl)-
• CAS No: 143418-88-6
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 2776122
• Update Time: 2023-08-07

1,3-Benzenediol, 2-(1,3-dioxolo[4,5-h]quinolin-8-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-(1,3-dioxolo[4,5-h]quinolin-8-yl)-
• 6-(2H-[1,3]Dioxolo[4,5-h]quinolin-8(9H)-ylidene)-5-hydroxycyclohexa-2,4-dien-1-one

• Inchi： 1S/C16H11NO4/c18-11-2-1-3-12(19)14(11)10-6-4-9-5-7-13-16(15(9)17-10)21-8-20-13/h1-7,18-19H,8H2
• InChI Key： HSXZLBOEQORTKF-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C=CC(C4C(=CC=CC=4O)O)=NC3=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 369
• XLogP3: 3
• Topological Polar Surface Area: 71.8